
Safety and handling precautions for 2,3,6-
Trifluorophenylacetic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,6-Trifluorophenylacetic acid

Cat. No.: B057496 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,3,6-Trifluorophenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,6-
Trifluorophenylacetic acid (CAS No. 114152-23-7), a compound utilized in various analytical

and synthetic applications, including the synthesis of pharmaceuticals and agrochemicals.[1]

Adherence to proper safety protocols is critical when handling this chemical to mitigate

potential health risks in laboratory and drug development settings.

Hazard Identification and Classification
2,3,6-Trifluorophenylacetic acid is classified as a hazardous substance. The primary hazards

are skin irritation, serious eye irritation, and potential irritation to the respiratory system.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning
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Hazard Classifications:

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,3,6-Trifluorophenylacetic acid is

provided in the table below.

Property Value Reference

Molecular Formula C₈H₅F₃O₂ [2]

Molecular Weight 190.12 g/mol [2]

Appearance Solid

Melting Point 111-114 °C [3]

Boiling Point No data available [3]

Flash Point Not applicable

Density No data available [3]

CAS Number 114152-23-7

Toxicological Information
While specific acute toxicity data for 2,3,6-Trifluorophenylacetic acid is not readily available,

its hazard classification indicates significant irritant properties.[4] Understanding the potential

for human toxicity is crucial for assessing health impacts and exposure risks.[1] The compound

is known to affect the respiratory system.
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Toxicity Endpoint Data Reference

Acute Toxicity No information available [4]

Target Organs Respiratory system

Safe Handling and Storage Protocols
Proper handling and storage procedures are essential to ensure laboratory safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

PPE Type Specification Reference

Eye/Face Protection
Safety goggles with side-

shields
[2]

Skin Protection
Protective gloves, Protective

clothing
[4]

Respiratory Protection
Dust mask type N95 (US) or

equivalent

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust.

Use only in a well-ventilated area.

Wash hands thoroughly after handling.

Storage Conditions
Keep container tightly closed.

Store in a dry, cool, and well-ventilated place.
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Storage Class: 11 - Combustible Solids

Experimental Workflows and Safety Procedures
Safe Handling Workflow
The following diagram outlines the general workflow for safely handling 2,3,6-
Trifluorophenylacetic acid in a laboratory setting.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Weigh/Handle in a
Ventilated Enclosure (Fume Hood)

Avoid Dust Generation

Decontaminate Work Area

Properly Label and Store Compound

Dispose of Waste According
to Regulations

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for 2,3,6-Trifluorophenylacetic acid.

First Aid Procedures
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In the event of exposure, immediate first aid is crucial. The following diagram outlines the

appropriate first aid measures.

Exposure Event

First Aid Response by Exposure Route

Medical Attention

Exposure Occurs

Eye Contact:
Rinse with plenty of water for at least 15 minutes.

Seek immediate medical attention.

Eyes

Skin Contact:
Wash off immediately with plenty of water for at least 15 minutes.

Remove contaminated clothing.
Seek medical attention.

Skin

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
Seek medical attention.

Inhalation

Ingestion:
Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.
Seek immediate medical attention.

Ingestion

Provide SDS to
Medical Personnel

Click to download full resolution via product page

First Aid Procedures for Exposure to 2,3,6-Trifluorophenylacetic acid.
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Accidental Release Measures
In case of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment.[2] Ensure adequate ventilation.

Avoid dust formation.

Environmental Precautions: Should not be released into the environment.

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[3] Avoid generating dust.

Disposal Considerations
Dispose of this material and its container in accordance with local, regional, national, and

international regulations. Do not empty into drains.

Conclusion
2,3,6-Trifluorophenylacetic acid is a valuable compound in research and development, but it

requires careful handling due to its irritant properties. By adhering to the safety protocols

outlined in this guide, including the use of appropriate personal protective equipment, proper

handling techniques, and emergency preparedness, researchers can minimize risks and

ensure a safe laboratory environment. It is imperative to consult the full Safety Data Sheet

(SDS) before use and to conduct a thorough risk assessment for any specific experimental

protocol involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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